Cas no 594873-83-3 (Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-(1-methylethyl)-)

Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-(1-methylethyl)- structure
594873-83-3 structure
Product Name:Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-(1-methylethyl)-
CAS No:594873-83-3
MF:C24H24NOP
MW:373.427227020264
CID:4055296
PubChem ID:4446314
Update Time:2025-04-22

Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-(1-methylethyl)-
    • 2-(2-(Diphenylphosphino)phenyl)-4-isopropyl-4,5-dihydrooxazole
    • SY009845
    • 594873-83-3
    • Diphenyl-[2-(4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl)phenyl]phosphane
    • CS-0202922
    • diphenyl-[2-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]phosphane
    • 2-(2-(diphenylphosphino)phenyl)-4-isopropyl-1,3-oxazoline
    • (S)-(-)-2-[2-(Diphenylphosphino)phenyl]-4-isopropyl-2-oxazoline
    • MFCD03427599
    • SCHEMBL3415364
    • 2-[2-(DIPHENYLPHOSPHANYL)PHENYL]-4-ISOPROPYL-4,5-DIHYDRO-1,3-OXAZOLE
    • Inchi: 1S/C24H24NOP/c1-18(2)22-17-26-24(25-22)21-15-9-10-16-23(21)27(19-11-5-3-6-12-19)20-13-7-4-8-14-20/h3-16,18,22H,17H2,1-2H3
    • InChI Key: OUQSAXROROGQEE-UHFFFAOYSA-N
    • SMILES: O1CC(C(C)C)N=C1C1=CC=CC=C1P(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 373.159551387Da
  • Monoisotopic Mass: 373.159551387Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 21.6Ų

Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-(1-methylethyl)- Pricemore >>

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